Cas no 912878-75-2 (4-amino-N-ethyl-3-methylbenzamide)

• Product Name: 4-amino-N-ethyl-3-methylbenzamide
• CAS No: 912878-75-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1961288
• PubChem ID: 16771467
• Update Time: 2025-06-07

4-amino-N-ethyl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-ethyl-3-methylbenzamide
• LogP
• 4-amino-N-ethyl-3-methylbenzamide(SALTDATA: HCl)
• 4-amino-N-ethyl-3-methylbenzamide, AldrichCPR
• EN300-49802
• DTXSID30588189
• 4-AMINO-N-ETHYL-3-METHYLBENZAMIDE 95%
• 912878-75-2
• AKOS000113213
• CS-0118574

• MDL： MFCD09043762
• Inchi： 1S/C10H14N2O/c1-3-12-10(13)8-4-5-9(11)7(2)6-8/h4-6H,3,11H2,1-2H3,(H,12,13)
• InChI Key： URVRSJQYUIGXML-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C)C=1)N)NCC

Computed Properties

• Exact Mass: 178.110613074Da
• Monoisotopic Mass: 178.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 335.995°C at 760 mmHg
• Flash Point: 157.005°C
• Refractive Index: 1.563

4-amino-N-ethyl-3-methylbenzamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-amino-N-ethyl-3-methylbenzamide

Professional Introduction to 4-amino-N-ethyl-3-methylbenzamide (CAS No. 912878-75-2)

4-amino-N-ethyl-3-methylbenzamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 912878-75-2, has garnered attention due to its structural similarity to several known bioactive molecules. The presence of both amino and amide functional groups in its molecular framework suggests a wide range of possible interactions with biological targets, making it a valuable candidate for further research and development.

The structural motif of 4-amino-N-ethyl-3-methylbenzamide consists of a benzene ring substituted with an amino group at the 4-position, an ethyl group at the 3-position, and an amide moiety. This specific arrangement of functional groups contributes to its potential pharmacological properties. The benzene ring itself is a common scaffold in many pharmaceuticals, known for its ability to interact with various biological receptors and enzymes. The amino group at the 4-position can participate in hydrogen bonding, enhancing binding affinity to target proteins, while the amide group can influence solubility and metabolic stability.

In recent years, there has been growing interest in developing novel compounds that mimic or modulate the activity of existing bioactive molecules. The structural features of 4-amino-N-ethyl-3-methylbenzamide make it a promising candidate for such applications. For instance, its resemblance to certain kinase inhibitors has led researchers to explore its potential as a lead compound in the development of targeted therapies for cancer and inflammatory diseases. The ethyl group at the 3-position provides a handle for further chemical modifications, allowing for the optimization of pharmacokinetic properties and target specificity.

One of the most compelling aspects of 4-amino-N-ethyl-3-methylbenzamide is its potential role in drug discovery programs aimed at identifying new therapeutic agents. The compound's ability to interact with biological targets through multiple mechanisms makes it a versatile tool for medicinal chemists. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. These findings underscore the importance of exploring structurally related compounds as potential drug candidates.

The synthesis of 4-amino-N-ethyl-3-methylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysis has also been explored to enhance enantioselectivity, which is crucial for developing enantiopure pharmaceuticals with improved efficacy and reduced side effects.

The pharmacological evaluation of 4-amino-N-ethyl-3-methylbenzamide has revealed several interesting properties that warrant further investigation. In vitro studies have shown that this compound can modulate the activity of enzymes involved in signal transduction pathways, leading to potential therapeutic benefits in conditions such as neurodegenerative disorders and autoimmune diseases. Additionally, preliminary in vivo studies suggest that it may exhibit anti-inflammatory effects by interacting with specific immune cell receptors.

The development of novel drug candidates often involves a multidisciplinary approach, integrating expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. The case of 4-amino-N-ethyl-3-methylbenzamide exemplifies this collaborative effort, where chemists design and synthesize new molecules based on structural insights derived from existing bioactive compounds. Biologists then evaluate these compounds for their biological activity using high-throughput screening technologies and mechanistic studies.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-amino-N-ethyl-3-methylbenzamide will play an increasingly important role in drug discovery pipelines. Their unique structural features offer opportunities for designing next-generation pharmaceuticals with enhanced potency, selectivity, and safety profiles. By leveraging computational methods such as molecular docking and virtual screening, researchers can accelerate the identification of promising derivatives for further development.

The regulatory landscape governing pharmaceutical development also influences how compounds like 4-amino-N-ethyl-3-methylbenzamide are studied and brought to market. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before they undergo preclinical testing in animals or clinical trials in humans. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) provide guidelines on safety testing protocols to protect patient health while promoting innovation in drug development.

In conclusion, 4-amino-N-ethyl-3-methylbenzamide represents a significant advancement in pharmaceutical chemistry due to its unique molecular structure and potential biological activities. Its synthesis presents challenges that require innovative synthetic strategies but also offers opportunities for developing novel therapeutic agents through interdisciplinary collaboration between chemists, biologists, pharmacologists, and regulatory experts.